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Compound of Interest

Compound Name: Calcium chromate

Cat. No.: B077219

Essential Safety and Handling Guide for Calcium
Chromate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling calcium chromate. Adherence to these guidelines is critical to
ensure personal safety and environmental protection.

Health Hazards of Calcium Chromate

Calcium chromate is a potent oxidizing agent and a confirmed human carcinogen.[1][2]
Exposure can lead to severe health effects. It is classified as a hazardous substance by
multiple regulatory agencies, including OSHA, ACGIH, and IARC.[1][2]

Acute Effects:

o Skin and Eye Contact: Can cause severe irritation and burns, with the potential for eye
damage.[1]

« Inhalation: May irritate the nose and throat, leading to coughing and wheezing.[1]
 Ingestion: Harmful if swallowed and can cause severe circulatory collapse.[3][4]

Chronic Effects:
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» Cancer: Calcium chromate is a known human carcinogen, with evidence linking hexavalent
chromium compounds to lung cancer.[1][2]

» Sensitization: May cause an asthma-like allergy and skin sensitization, where low future
exposure can trigger a rash.[1]

o Other long-term effects: Can damage the liver and kidneys and may cause perforation of the
nasal septum.[1]

Occupational Exposure Limits

It is imperative to maintain workplace air concentrations of calcium chromate below
established occupational exposure limits.

Agency Exposure Limit (as Cr(VI)) Notes

Permissible Exposure Limit,
OSHA 0.1 mg/m3 (PEL) not to be exceeded at any
time.[1]

Recommended Exposure

Limit, averaged over a 10-hour

work shift.[1] NIOSH considers
NIOSH 0.001 mg/m3 (REL) )

all chromium (VI) compounds

to be potential occupational

carcinogens.[5]

Threshold Limit Value,
averaged over an 8-hour work
ACGIH 0.001 mg/m3 (TLV) shift.[1] Classified as an Al

confirmed human carcinogen.

[2]

PEL: Permissible Exposure Limit, REL: Recommended Exposure Limit, TLV: Threshold Limit
Value

Personal Protective Equipment (PPE) Protocol
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A risk assessment should always be conducted to determine the specific PPE required for the
planned procedure. The following provides a general guideline for handling calcium chromate.

Step-by-Step PPE Protocol

e Hand and Arm Protection:

[e]

Wear protective gloves made of a material that is impermeable to calcium chromate,
such as nitrile, butyl, or neoprene.[6]

[e]

Inspect gloves for any signs of degradation or perforation before each use.[7]

o

Utilize proper glove removal techniques to avoid skin contact with the outer surface of the
glove.[7]

o

For tasks with a higher risk of splashing, consider using gauntlets.[6]
e Eye and Face Protection:
o Wear chemical safety goggles that conform to EN166 or NIOSH standards.[7]

o For procedures with a risk of splashing or dust generation, a face shield should be worn in
addition to safety goggles.[6]

» Respiratory Protection:

o All work with calcium chromate powder should be conducted in a properly functioning
chemical fume hood with an average face velocity of at least 100 feet per minute.[3]

o If a fume hood is not available or if exposure limits are likely to be exceeded, a NIOSH-
approved respirator with appropriate cartridges for dusts and acid gases must be used.[6]
[7] A full-face respirator can provide both respiratory and eye protection.[7]

e Body Protection:

o Wear a lab coat and protective work clothing, including long sleeves and pants, to prevent
skin contact.[3]
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o For larger quantities or tasks with a high risk of contamination, a complete chemical-
resistant suit may be necessary.[7]

o Wear closed-toe shoes.[3]

Logical Workflow for Calcium Chromate Handling Safety
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Caption: Logical workflow for safe handling of calcium chromate.
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Operational Plans
Handling and Storage

Training: Before working with calcium chromate, all personnel must be trained on its proper
handling and storage procedures.[1]

Designated Area: A regulated and marked area should be established where calcium
chromate is handled, used, or stored.[1]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to keep
exposure below the recommended limits.[3]

Avoiding Dust: Avoid the formation of dust and aerosols.[7] Do not use compressed air to
clean surfaces; instead, use a HEPA-filter vacuum.[3]

Hygiene: Do not eat, drink, or smoke in areas where calcium chromate is handled.[3] Wash
hands thoroughly after handling and before breaks.[7]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[7] Store away
from combustible materials, reducing agents, strong acids, and incompatible substances
such as aluminum, sulfur, and boron.[1][3]

Spill Response

In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the area and secure all entry
points.[1]

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[1]

Wear Appropriate PPE: Don the appropriate PPE, including respiratory protection, before
entering the spill area.

Contain and Clean:

o Moisten the spilled material with water to prevent dust from becoming airborne.[1]
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o Alternatively, use a HEPA-filtered vacuum for cleanup.[1][3]

o Collect the spilled material and place it into a sealed, labeled container for disposal.[1]

» Decontaminate: Ventilate and wash the spill area after the cleanup is complete.[1]

o Environmental Protection: Do not allow the spilled material to enter drains or sewers.[7]

Disposal Plan

Calcium chromate and any contaminated materials must be disposed of as hazardous waste.

e Regulatory Compliance: All disposal must be in accordance with local, state, and federal
regulations.[3] Contact your institution's environmental health and safety department for
specific guidance.

o Waste Containers: Use approved, sealed, and clearly labeled containers for calcium
chromate waste.

o Treatment: It is possible to reduce the hazardous hexavalent chromium to the less toxic
trivalent chromium using a reducing agent such as ascorbic acid or sodium bisulfite.[8] This
should only be done by trained personnel following a validated standard operating
procedure.

o Licensed Disposal: Arrange for the collection and disposal of calcium chromate waste by a
licensed hazardous waste disposal company.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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